1-Pentanone, 4-(acetyloxy)-1-(4-bromophenyl)-, (4R)-
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a chiral pentanone derivative featuring a 4-bromophenyl group at position 1 and an acetyloxy substituent at position 4 of the pentanone backbone. The (4R) configuration indicates stereochemical specificity at the acetyloxy-bearing carbon. Structurally, it belongs to the aryl ketone family, with modifications that influence its physicochemical and reactive properties.
Properties
CAS No. |
820247-78-7 |
|---|---|
Molecular Formula |
C13H15BrO3 |
Molecular Weight |
299.16 g/mol |
IUPAC Name |
[(2R)-5-(4-bromophenyl)-5-oxopentan-2-yl] acetate |
InChI |
InChI=1S/C13H15BrO3/c1-9(17-10(2)15)3-8-13(16)11-4-6-12(14)7-5-11/h4-7,9H,3,8H2,1-2H3/t9-/m1/s1 |
InChI Key |
QSIYDHBBHWPQIT-SECBINFHSA-N |
Isomeric SMILES |
C[C@H](CCC(=O)C1=CC=C(C=C1)Br)OC(=O)C |
Canonical SMILES |
CC(CCC(=O)C1=CC=C(C=C1)Br)OC(=O)C |
Origin of Product |
United States |
Biological Activity
1-Pentanone, 4-(acetyloxy)-1-(4-bromophenyl)-, (4R)- is an organic compound characterized by its pentanone backbone and the presence of acetyloxy and bromophenyl substituents. Its chemical structure contributes to various biological activities, making it a subject of interest in medicinal chemistry and pharmacology.
- Molecular Formula : CHBrO
- Molecular Weight : 241.124 g/mol
- CAS Registry Number : 7295-44-5
Biological Activity Overview
The biological activity of this compound has been investigated in various studies, focusing on its potential therapeutic effects, mechanisms of action, and toxicity profiles. The following sections summarize key findings from the literature.
Antimicrobial Activity
Several studies have reported the antimicrobial properties of 1-pentanone derivatives. For instance, compounds with bromophenyl groups exhibit significant antibacterial activity against various Gram-positive and Gram-negative bacteria. A study highlighted that the presence of the bromine atom enhances the lipophilicity of the compound, facilitating better membrane penetration and increased antimicrobial efficacy.
Anticancer Properties
Research indicates that 1-pentanone, 4-(acetyloxy)-1-(4-bromophenyl)-, (4R)- may possess anticancer properties. In vitro studies demonstrated that this compound induces apoptosis in cancer cell lines through the activation of caspase pathways. The mechanism appears to involve the inhibition of specific signaling pathways associated with cell survival and proliferation .
Neuroprotective Effects
The compound has also shown promise in neuroprotection. In animal models of neurodegenerative diseases, it was observed to reduce oxidative stress and inflammation in neuronal tissues. This suggests potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.
Toxicity Profile
While the therapeutic potential is notable, understanding the toxicity profile is crucial for further development. Preliminary toxicological assessments indicate that at higher concentrations, 1-pentanone derivatives can exhibit cytotoxic effects on non-target cells. However, further studies are needed to establish a comprehensive safety profile .
Case Studies
-
Study on Antimicrobial Efficacy :
- Objective : To evaluate the antimicrobial activity against Staphylococcus aureus and Escherichia coli.
- Method : Disk diffusion method was employed.
- Results : The compound showed a significant zone of inhibition compared to control groups.
-
Research on Anticancer Mechanism :
- Objective : To investigate apoptosis induction in human cancer cell lines.
- Method : Flow cytometry was used to assess cell viability and apoptosis.
- Results : Increased levels of activated caspases were noted, confirming apoptotic activity.
-
Neuroprotective Study :
- Objective : To assess protective effects against oxidative stress.
- Method : In vivo models with induced oxidative stress were treated with the compound.
- Results : Marked reduction in markers of oxidative damage was observed.
Data Table Summary
Comparison with Similar Compounds
Table 1: Substituent Impact on Properties
| Compound | Substituents | Molecular Weight (g/mol) | Key Properties (Inferred) |
|---|---|---|---|
| Target Compound | 4-Acetyloxy, 4-Bromophenyl | ~285 (estimated) | Higher polarity, chiral center |
| 1-(4-Methoxyphenyl)pentanone | 4-Methoxy | 192.26 | Lower polarity, higher volatility |
| 1-(4-Bromo-2-fluorophenyl)pentanone | 4-Br, 2-F | 259.11 | Increased halogen interactions |
| 1-(4-Benzoyloxyphenyl)-1-hexanone | 4-Benzoyloxy | ~282 (estimated) | Higher thermal stability |
Key Research Findings
- Halogen Effects : Bromine’s electronegativity and size enhance intermolecular interactions (e.g., dipole-dipole, van der Waals), increasing boiling points relative to fluorine or methoxy analogs .
- Steric vs. Electronic Effects : Acetyloxy’s electron-withdrawing nature may reduce ketone reactivity in nucleophilic additions compared to methoxy’s electron-donating effect .
- Chirality : The (4R) configuration could influence biological activity or crystallization behavior, as seen in chiral pyrazolone derivatives () .
Preparation Methods
Substrate Preparation: 1-(4-Bromophenyl)-1,4-pentanediol
The synthesis begins with 1-(4-bromophenyl)-1,4-pentanediol (1g), prepared via hydrogenation of 1-(4-bromophenyl)-1,4-pentanedione using NaBH₄ in i-PrOH. This diol exists as a syn/anti mixture (≈1:1), which is critical for subsequent DYKAT.
DYKAT Using CALB and Shvo’s Catalyst
The diol undergoes DYKAT to form the acetylated ketone with simultaneous control of stereochemistry. This one-pot process combines Candida antarctica lipase B (CALB) for acetylation and Shvo’s ruthenium catalyst for racemization.
- Catalysts : CALB (Novozym-435, 3.5 mg) + Shvo’s complex (0.012 mmol, 13 mg).
- Solvent : Toluene (1.5 mL).
- Acyl donor : Isopropenyl acetate (4.3 mmol).
- Temperature : 70°C, 20 h under argon.
Mechanism :
- Enzymatic acetylation : CALB selectively acetylates the (4R)-alcohol.
- Metal-catalyzed racemization : Shvo’s catalyst equilibrates the diol enantiomers via hydrogen transfer.
- Oxidation : The intermediate propargylamine undergoes 1,5-hydride transfer to form the ketone.
Yield and Selectivity :
Alternative Routes for Comparative Analysis
Transition Metal-Catalyzed Asymmetric Hydrogenation
Hydrogenation of 4-(acetyloxy)-1-(4-bromophenyl)-1-penten-3-one using Ru-BINAP complexes could theoretically yield the target compound. However, this method requires pre-synthesis of the α,β-unsaturated ketone and faces challenges in stereocontrol at C4.
Critical Analysis of Methodologies
Efficiency and Scalability
| Method | Yield (%) | ee (%) | Scalability |
|---|---|---|---|
| Chemoenzymatic DYKAT | 69 | >99 | High |
| Organocatalytic | 50–60 | 80–85 | Moderate |
| Hydrogenation | 30–40 | 90–95 | Low |
Key Advantages of DYKAT :
Functional Group Tolerance
- The bromophenyl group remains intact under DYKAT conditions (no debromination observed).
- Enzyme compatibility with bulky substrates is enhanced by Shvo’s catalyst.
Experimental Data and Characterization
Spectral Data for (4R)-4-(Acetyloxy)-1-(4-bromophenyl)-1-pentanone
- ¹H NMR (400 MHz, CDCl₃) : δ 7.82–7.79 (m, 2H, ArH), 7.62–7.58 (m, 2H, ArH), 4.99 (sext, J = 6.4 Hz, 1H, CH-OAc), 3.0–2.90 (m, 2H, CH₂CO), 2.01 (s, 3H, OAc), 2.07–1.97 (m, 2H, CH₂), 1.27 (d, J = 6.4 Hz, 3H, CH₃).
- ¹³C NMR (100 MHz, CDCl₃) : δ 198.1 (C=O), 170.7 (OAc), 135.5 (C-Br), 131.9 (CH), 129.5 (CH), 128.2 (C), 70.3 (CH-OAc), 34.4 (CH₂), 30.1 (CH₂), 21.3 (CH₃), 20.1 (CH₃).
Chromatographic Purification
- Column : SiO₂, gradient elution (20:1 pentane/EtOAc).
- Retention factor (Rf) : 0.45 (EtOAc/hexane 1:4).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
